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Cat. No.: B1673820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-655,240 is a potent and selective antagonist of the thromboxane A2 (TP) receptor.[1][2] It is a

valuable tool for in vitro and in vivo studies investigating the role of the thromboxane pathway

in various physiological and pathological processes, including platelet aggregation, smooth

muscle contraction, and bronchoconstriction.[1][3] This document provides a detailed protocol

for the preparation, storage, and handling of L-655,240 stock solutions using dimethyl sulfoxide

(DMSO) as a solvent.

Quantitative Data Summary
The following tables summarize the key quantitative information for L-655,240.

Table 1: Physicochemical Properties of L-655,240

Property Value Reference

Molecular Weight 373.85 g/mol [2]

Formula C₂₁H₂₁ClFNO₂ [2]

CAS Number 103253-15-2 [2]
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Table 2: Solubility of L-655,240

Solvent Solubility Reference

DMSO 30 mg/mL [3]

Water <2 mg/mL (insoluble) [3]

Table 3: Biological Activity of L-655,240

Assay Activity Reference

Inhibition of human platelet

aggregation (U-44069

induced)

IC₅₀ = 7 nM [1][2]

Antagonism of U-44069

induced contractions in

guinea-pig trachea

pA₂ = 8.0 [1]

Antagonism of U-44069

induced contractions in

guinea-pig pulmonary artery

pA₂ = 8.4 [1]

Antagonism of U-44069

induced contractions in

guinea-pig thoracic aorta

pA₂ = 8.0 [1]

Inhibition of

bronchoconstriction in guinea-

pigs (U-44069 induced, i.v.)

ED₅₀ = 0.09 mg/kg [1][3]

Inhibition of

bronchoconstriction in guinea-

pigs (arachidonic acid induced,

i.v.)

ED₅₀ = 0.23 mg/kg [1][3]

Table 4: Recommended Storage Conditions
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Form
Storage
Temperature

Duration Reference

Solid (Powder) Room Temperature Not specified [2][3]

Solid (Powder) -20°C 3 years [4]

Solid (Powder) 4°C 2 years [4]

Stock Solution in

DMSO
-20°C 1 month [4]

Stock Solution in

DMSO
-80°C 6 months [4]

Experimental Protocol: Preparation of L-655,240
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of L-655,240 in DMSO.

Materials:

L-655,240 powder

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Equilibrate Reagents: Allow the L-655,240 powder and anhydrous DMSO to come to room

temperature before opening to prevent condensation.
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Weighing L-655,240:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of L-655,240 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.74 mg of L-655,240 (Molecular

Weight = 373.85 g/mol ).

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.01 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 373.85 g/mol = 0.0037385 g = 3.74 mg

Dissolving in DMSO:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

L-655,240 powder. For a 10 mM stock, if you weighed 3.74 mg, add 1 mL of DMSO.

Cap the tube tightly.

Vortexing:

Vortex the solution until the L-655,240 is completely dissolved. Gentle warming in a water

bath (37°C) may be used to aid dissolution if necessary, but avoid excessive heat.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials. This minimizes freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4]
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Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling L-655,240 and DMSO.

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for L-655,240 and DMSO for detailed safety

information.
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Caption: Workflow for preparing L-655,240 stock solution.
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Caption: Thromboxane A2 signaling pathway and the inhibitory action of L-655,240.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pharmacology of L-655,240 (3-[1-(4-chlorobenzyl)-5-fluoro-3-methyl-indol-2-yl]2,2-
dimethylpro pan oic acid); a potent, selective thromboxane/prostaglandin endoperoxide
antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

2. L-655,240 | CAS 103253-15-2 | L655240 | Tocris Bioscience [tocris.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. L 655240 | thromboxane and prostaglandin endoperoxide receptor antagonist | CAS#
103253-15-2 | InvivoChem [invivochem.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparing L-655,240
Stock Solution with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673820#preparing-l-655-240-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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